Cas no 21602-58-4 (1-(1,1-dioxido-4-phenyltetrahydro-2H-thiopyran-4-yl)piperidine hydrochloride (1:1))

• Product Name: 1-(1,1-dioxido-4-phenyltetrahydro-2H-thiopyran-4-yl)piperidine hydrochloride (1:1)
• CAS No: 21602-58-4
• MF: C₁₆H₂₄ClNO₂S
• MW: 329.885262489319
• CID: 1402661
• PubChem ID: 210769
• Update Time: 2025-04-20

1-(1,1-dioxido-4-phenyltetrahydro-2H-thiopyran-4-yl)piperidine hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-(1,1-dioxido-4-phenyltetrahydro-2H-thiopyran-4-yl)piperidine hydrochloride (1:1)
• DTXSID00175984
• Piperidine, 1-(4-phenyltetrahydro-2H-thiopyran-4-yl)-, S,S-dioxide, hydrochloride
• 1-(Phenyltetrahydro-4-thiopyranyl)piperidine, oxide, hydrochloride
• 21602-58-4

• Inchi： 1S/C16H23NO2S.ClH/c18-20(19)13-9-16(10-14-20,15-7-3-1-4-8-15)17-11-5-2-6-12-17;/h1,3-4,7-8H,2,5-6,9-14H2;1H
• InChI Key： ZPYSQRRYFWTIOD-UHFFFAOYSA-N
• SMILES： Cl.S1(CCC(C2C=CC=CC=2)(CC1)N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 329.12182
• Monoisotopic Mass: 329.1216279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 400
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 37.38